Cas no 2171615-62-4 (4-(1-benzylpiperidin-4-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1-benzylpiperidin-4-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171615-62-4
• MF: C₃₃H₃₇N₃O₅
• MW: 555.663988828659
• CID: 6172655
• PubChem ID: 165553041
• Update Time: 2025-06-28

4-(1-benzylpiperidin-4-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzylpiperidin-4-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1480335
• 2171615-62-4
• 4-[(1-benzylpiperidin-4-yl)(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C33H37N3O5/c1-35(24-17-19-36(20-18-24)21-23-9-3-2-4-10-23)32(39)30(15-16-31(37)38)34-33(40)41-22-29-27-13-7-5-11-25(27)26-12-6-8-14-28(26)29/h2-14,24,29-30H,15-22H2,1H3,(H,34,40)(H,37,38)
• InChI Key： QTLXHMGSLJRQHN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 555.27332129g/mol
• Monoisotopic Mass: 555.27332129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-(1-benzylpiperidin-4-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(1-Benzylpiperidin-4-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid: An In-depth Overview

4-(1-Benzylpiperidin-4-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171615-62-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzylpiperidine moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a carbamoyl functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The benzylpiperidine moiety is a common structural motif found in many bioactive compounds due to its ability to modulate the activity of various receptors and enzymes. In the context of 4-(1-Benzylpiperidin-4-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, this moiety likely plays a crucial role in enhancing the compound's binding affinity and selectivity towards its target. Recent studies have shown that compounds containing benzylpiperidine structures exhibit potent activity against a range of diseases, including neurodegenerative disorders and cancer.

The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group is another key feature of this compound. The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids during the synthesis process. This protecting group can be selectively removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. In the case of 4-(1-Benzylpiperidin-4-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, the Fmoc group likely serves to protect the amino functionality during the synthesis, ensuring that the final product is structurally intact and free from unwanted side reactions.

The carbamoyl functional group is another important structural element in this compound. Carbamoyl groups are known for their ability to form hydrogen bonds, which can enhance the solubility and stability of molecules. In medicinal chemistry, carbamoyl groups are often used to improve the pharmacokinetic properties of drug candidates, such as their absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of a carbamoyl group in 4-(1-Benzylpiperidin-4-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid suggests that it may have favorable ADME properties, making it a promising candidate for further development.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of compounds like 4-(1-Benzylpiperidin-4-yl)(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. These tools have enabled researchers to predict the binding modes and interactions of this compound with its target proteins, facilitating the rational design of more potent and selective analogs. For example, molecular dynamics simulations have revealed that the benzylpiperidine moiety forms key hydrophobic interactions with specific residues in the binding pocket, while the Fmoc group contributes to stabilizing the overall conformation of the molecule.

In addition to its potential therapeutic applications, 4-(1-Benzylpiperidin-4-yl)(methyl)carbamoyl-4-{(9H-fluoren-9-yloxycarbonyl)amino}butanoic acid has also been studied for its use as a building block in combinatorial chemistry and high-throughput screening (HTS). The modular nature of this compound allows for easy modification and functionalization, making it an attractive starting point for generating diverse libraries of compounds for drug discovery efforts. HTS campaigns have identified several derivatives of this compound with promising biological activities, including potent inhibitors of protein-protein interactions and enzyme inhibitors.

The synthesis of 4-(1-Benzylpiperidin-4-yl)(methyl)carbamoyl-4-{(9H-fluoren-9-yloxycarbonyl)amino}butanoic acid typically involves a multi-step process that combines classical organic synthesis techniques with modern methodologies such as solid-phase peptide synthesis (SPPS). The use of SPPS allows for efficient coupling reactions and easy purification steps, making it possible to produce this compound on a large scale with high purity. Recent improvements in SPPS protocols have further enhanced the yield and efficiency of these syntheses, paving the way for more widespread use in both academic and industrial settings.

In conclusion, 4-(1-Benzylpiperidin-4-y l)(methyl)carbamoy l - 4 - ({ ( 9 H - fluoren - 9 - y l ) methoxy carbony l } amino ) butanoic acid (CAS No. 2171615 - 62 - 4 ) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the benzyl piperidine, Fmoc, and carbamoy l groups, make it an attractive candidate for developing novel therapeutics targeting specific biological pathways. Ongoing research continues to uncover new applications and optimize its properties, highlighting its importance in advancing drug discovery efforts.